Cas no 211184-47-3 (Hydroxypropyl Bispalmitamide Monoethanolamide)

• Product Name: Hydroxypropyl Bispalmitamide Monoethanolamide
• CAS No: 211184-47-3
• MF: C₃₉H₇₈N₂O₅
• MW: 655.047032833099
• CID: 911142
• Update Time: 2026-04-29

Hydroxypropyl Bispalmitamide Monoethanolamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[hexadecanoyl(2-hydroxyethyl)amino]-2-hydroxypropyl]-N-(2-hydroxyethyl)hexadecanamide
• hexadecan<wbr>
• LogP
• N,N'-(2-Hydroxy-1,3-propanediyl)-bis-[N-(2-hydroxyethyl)-hexadecanamide
• Hydroxypropyl Bispalmitamide Monoethanolamide

Computed Properties

• Exact Mass: 654.59144

Experimental Properties

• PSA: 101.31

Additional information on Hydroxypropyl Bispalmitamide Monoethanolamide

Professional Introduction to Hydroxypropyl Bispalmitamide Monoethanolamide (CAS No. 211184-47-3)

Hydroxypropyl Bispalmitamide Monoethanolamide is a specialized compound with a molecular structure that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, identified by its CAS number CAS No. 211184-47-3, is known for its unique properties that make it a valuable candidate for various applications, particularly in drug delivery systems and bioactive material formulations.

The chemical composition of Hydroxypropyl Bispalmitamide Monoethanolamide consists of hydrophilic and lipophilic groups, which contribute to its amphiphilic nature. This characteristic allows the compound to interact effectively with both aqueous and organic environments, making it highly suitable for use in formulations that require solubility across multiple phases. The presence of bispalmitamide and monoethanolamide functional groups enhances its stability and biocompatibility, which are critical factors in pharmaceutical applications.

Recent research has highlighted the potential of Hydroxypropyl Bispalmitamide Monoethanolamide in improving the efficacy of drug delivery systems. Studies have demonstrated that this compound can form stable nanoparticles, which are capable of encapsulating hydrophobic drugs and enhancing their bioavailability. The nanoparticle formulation not only improves drug solubility but also allows for targeted delivery to specific sites within the body, reducing side effects and increasing therapeutic outcomes.

In addition to its role in drug delivery, Hydroxypropyl Bispalmitamide Monoethanolamide has shown promise in the development of bioactive materials. Its ability to form a hydrogel network makes it an excellent candidate for wound healing applications. The hydrogel can be designed to release therapeutic agents in a controlled manner, promoting faster healing and reducing infection risks. Furthermore, the biocompatibility of this compound ensures that it can be safely used in human applications without causing adverse reactions.

The amphiphilic nature of Hydroxypropyl Bispalmitamide Monoethanolamide also makes it suitable for use as a surfactant and emulsifier in various industrial applications. Its ability to reduce surface tension and stabilize emulsions has been utilized in cosmetics, food processing, and other sectors where precise control over fluid properties is essential.

Current research is exploring the potential of Hydroxypropyl Bispalmitamide Monoethanolamide in gene therapy applications. The compound's ability to form stable complexes with nucleic acids has opened up new possibilities for non-viral gene delivery systems. These systems offer a safer alternative to traditional viral vectors, minimizing the risk of immune responses and off-target effects.

The synthesis and characterization of Hydroxypropyl Bispalmitamide Monoethanolamide have been refined through advanced chemical methodologies. Techniques such as solid-state NMR spectroscopy and X-ray diffraction have provided detailed insights into its molecular structure and interactions. These studies have not only enhanced our understanding of the compound's properties but also guided the development of more effective synthetic routes.

The industrial production of Hydroxypropyl Bispalmitamide Monoethanolamide has been optimized for scalability and cost-efficiency. Continuous flow reactors have been employed to ensure high yields and purity levels, making it commercially viable for large-scale applications. The adoption of green chemistry principles has further minimized environmental impact, ensuring sustainable production practices.

The future prospects of Hydroxypropyl Bispalmitamide Monoethanolamide are promising, with ongoing research focusing on expanding its applications in regenerative medicine and tissue engineering. Its ability to support cell growth and differentiation makes it an ideal candidate for developing scaffolds that can aid in tissue repair and regeneration.

In conclusion, Hydroxypropyl Bispalmitamide Monoethanolamide, with its CAS number CAS No. 211184-47-3, represents a significant advancement in the field of biotechnology and pharmaceuticals. Its unique properties make it a versatile compound with wide-ranging applications, from drug delivery systems to bioactive materials. As research continues to uncover new possibilities, the potential uses of this compound are expected to grow even further, contributing to advancements in healthcare and industrial technologies.